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Compound of Interest

Compound Name: 1-Methyl-cyclobutylamine

Cat. No.: B1316286

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and properties of 1-
Methyl-cyclobutylamine and its hydrochloride salt. The information is intended to support
laboratory professionals in the safe and effective use of this compound in research and
development.

Chemical and Physical Properties

1-Methyl-cyclobutylamine and its hydrochloride salt possess distinct physical and chemical
properties that are crucial for their proper handling and use in experimental settings. A
summary of these properties is presented below.
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1-Methyl-cyclobutylamine

Property 1-Methyl-cyclobutylamine .
Hydrochloride

CAS Number 40571-47-9 174886-05-6

Molecular Formula CsH11N[1] CsH12CIN

Molecular Weight 85.15 g/mol [1] 121.61 g/mol

Physical State Liquid Solid

Boiling Point 92.7°C at 760 mmHg[2] 139.9°C at 760 mmHg

Melting Point Not available 241-244°C

Flash Point 18.64°C 38.4°C

Density 0.89 g/cm?3 Not available

Safety and Hazard Information

Understanding the potential hazards associated with 1-Methyl-cyclobutylamine and its
hydrochloride salt is fundamental to ensuring laboratory safety. The following tables summarize
the GHS classification and associated precautionary statements.

GHS Classification

Substance GHS Pictograms Signal Word Hazard Statements
1-Methyl- ] H302: Harmful if

] GHSO07 Warning
cyclobutylamine swallowed[1][2]

H315: Causes skin
irritation, H319:

1-Methyl- )
) ) Causes serious eye
cyclobutylamine GHSO07 Warning S
_ irritation, H335: May
Hydrochloride

cause respiratory

irritation

Precautionary Statements
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Statement Type

1-Methyl-cyclobutylamine

1-Methyl-cyclobutylamine
Hydrochloride

Prevention

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using

this product.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P264: Wash skin
thoroughly after handling.
P271: Use only outdoors or in
a well-ventilated area. P280:
Wear protective gloves/ eye

protection/ face protection.

Response

P301+P317: IF SWALLOWED:
Get medical help. P330: Rinse

mouth.

P302+P352: IF ON SKIN:
Wash with plenty of water.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P319: If eye
irritation persists: Get medical
help. P332+P317: If skin
irritation occurs: Get medical
help. P362+P364: Take off
contaminated clothing and

wash it before reuse.

Storage

Not specified

P403+P233: Store in a well-
ventilated place. Keep
container tightly closed. P405:
Store locked up.

Disposal

P501: Dispose of
contents/container in
accordance with local

regulations.

P501: Dispose of
contents/container in
accordance with local

regulations.
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Experimental Protocols

Due to the hazardous nature of 1-Methyl-cyclobutylamine and its derivatives, strict
adherence to safety protocols is mandatory. The following sections detail a general laboratory
handling protocol and specific emergency procedures.

General Laboratory Handling Protocol

This protocol outlines the essential steps for safely handling 1-Methyl-cyclobutylamine in a
research environment.

1. Personal Protective Equipment (PPE):

e Wear a standard laboratory coat, nitrile gloves, and chemical safety goggles.
o Aface shield may be required for splash-prone procedures.

2. Engineering Controls:

» All work with 1-Methyl-cyclobutylamine must be conducted in a certified chemical fume
hood to minimize inhalation exposure.

* An eyewash station and safety shower must be readily accessible.
3. Weighing and Dispensing:

» For the solid hydrochloride salt, carefully weigh the desired amount on a tared weigh boat
inside the fume hood.

o For the liquid free amine, use a calibrated pipette or syringe to transfer the required volume.
e Avoid generating dust or aerosols.

4. Dissolution and Reaction Setup:

e Add the compound to the solvent or reaction mixture slowly and in a controlled manner.

o Ensure the reaction vessel is appropriately sized and equipped with necessary apparatus
(e.g., condenser, stirrer).
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5. Post-Reaction Work-up and Purification:

Quench the reaction carefully, being mindful of potential exotherms.

Perform extractions and other purification steps within the fume hood.

6. Waste Disposal:

Dispose of all waste materials, including empty containers and contaminated PPE, in
appropriately labeled hazardous waste containers according to institutional guidelines.

Spill and Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or exposure.

Spill Response:

o Evacuate: Immediately evacuate the affected area and alert nearby personnel.

o Ventilate: Ensure the area is well-ventilated, typically by keeping the fume hood running.

o Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain
the spill.

o Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place itin a
sealed, labeled hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
First-Aid Measures:

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 1-Methyl-
cyclobutylamine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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